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Compound of Interest

Compound Name:
1,3-Bis(4-chlorophenyl)propane-

1,3-dione

Cat. No.: B179504 Get Quote

The molecular weight of 1,3-Bis(4-chlorophenyl)propane-1,3-dione is a critical parameter for

researchers and scientists in drug development and other chemical disciplines. This value is

determined by the sum of the atomic weights of its constituent atoms. The molecular formula

for this compound is C₁₅H₁₀Cl₂O₂.[1]

Elemental Composition and Molecular Weight
Calculation
The molecular weight is calculated based on the atomic weights of carbon, hydrogen, chlorine,

and oxygen. The standard atomic weights are approximately 12.011 u for carbon, 1.008 u for

hydrogen, 35.453 u for chlorine, and 15.999 u for oxygen.[2][3][4][5][6][7][8][9][10][11][12]

A detailed breakdown of the molecular weight calculation is provided in the table below.
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Element Symbol Count
Atomic Weight
(u)

Total Weight
(u)

Carbon C 15 12.011 180.165

Hydrogen H 10 1.008 10.080

Chlorine Cl 2 35.453 70.906

Oxygen O 2 15.999 31.998

Total 293.149

Based on the calculation, the molecular weight of 1,3-Bis(4-chlorophenyl)propane-1,3-dione
is approximately 293.15 g/mol .[13] Commercially available sources and chemical databases

also list the molecular weight in this range, for instance, 293.1 g/mol .[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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